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Compound of Interest

Compound Name:
2-Bromo-4,5-

bis(trifluoromethyl)aniline

Cat. No.: B1301075 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Bromo-4,5-
bis(trifluoromethyl)aniline, a halogenated and fluorinated aniline derivative of significant

interest in synthetic and medicinal chemistry. This document details its chemical structure,

properties, a proposed synthetic protocol, and safety considerations, presented to aid

researchers in its application and handling. The presence of both a bromine atom and two

trifluoromethyl groups makes this compound a versatile intermediate for the synthesis of

complex organic molecules, particularly in the development of novel pharmaceuticals and

agrochemicals.

Chemical Structure and Identification
2-Bromo-4,5-bis(trifluoromethyl)aniline is an aromatic amine with a bromine atom and two

trifluoromethyl groups substituted on the benzene ring. The trifluoromethyl group is a key

pharmacophore in modern drug design, known to enhance properties such as metabolic

stability and binding affinity.

IUPAC Name: 2-bromo-4,5-bis(trifluoromethyl)aniline

Synonyms: 2-Bromo-4,5-di(trifluoromethyl)aniline, Benzenamine, 2-bromo-4,5-

bis(trifluoromethyl)-
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Chemical Structure: Chemical structure of 2-Bromo-4,5-bis(trifluoromethyl)aniline (Note: A

placeholder image is used. The structure corresponds to an aniline ring substituted with an

amino group at position 1, a bromine at position 2, and trifluoromethyl groups at positions 4

and 5.)

Physicochemical and Spectroscopic Data
Quantitative data for 2-Bromo-4,5-bis(trifluoromethyl)aniline is summarized in the table

below. It is important to note that while some properties are reported from chemical databases,

others are predicted and should be treated as estimates.

Property Value Source

CAS Number 230295-15-5 [1]

Molecular Formula C₈H₄BrF₆N [1]

Molecular Weight 308.02 g/mol [1]

Boiling Point 117 °C (Predicted) [2]

Density 1.760 ± 0.06 g/cm³ (Predicted) [2]

InChIKey
GDBFBFPCVDCVRM-

UHFFFAOYSA-N
[1]

SMILES
NC1=CC(=C(C=C1Br)C(F)

(F)F)C(F)(F)F
[1]

Note: Specific experimental data for melting point, solubility, and spectral analyses (¹H NMR,

¹³C NMR, IR) are not readily available in the cited literature. Researchers should perform their

own characterization upon synthesis.

Proposed Synthetic Workflow
The synthesis of 2-Bromo-4,5-bis(trifluoromethyl)aniline can be logically achieved via the

electrophilic bromination of the commercially available precursor, 3,4-bis(trifluoromethyl)aniline.

The amino group is a strong ortho-, para-director; therefore, bromination is expected to occur at

the position ortho to the amino group and meta to the two trifluoromethyl groups.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1301075?utm_src=pdf-body
https://www.sigmaaldrich.com/JP/ja/product/aldrich/193135
https://www.sigmaaldrich.com/JP/ja/product/aldrich/193135
https://www.sigmaaldrich.com/JP/ja/product/aldrich/193135
https://parchem.com/chemical-supplier-distributor/3-4-bis-trifluoromethyl-aniline-104680
https://parchem.com/chemical-supplier-distributor/3-4-bis-trifluoromethyl-aniline-104680
https://www.sigmaaldrich.com/JP/ja/product/aldrich/193135
https://www.sigmaaldrich.com/JP/ja/product/aldrich/193135
https://www.benchchem.com/product/b1301075?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1301075?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3,4-bis(trifluoromethyl)aniline
(Starting Material)

2-Bromo-4,5-bis(trifluoromethyl)aniline
(Product)

Electrophilic Aromatic Substitution

N-Bromosuccinimide (NBS)
(Brominating Agent)

Solvent: DMF

Reagent

Click to download full resolution via product page

Caption: Proposed synthesis of 2-Bromo-4,5-bis(trifluoromethyl)aniline.

Experimental Protocol: Synthesis via Electrophilic
Bromination
This protocol is adapted from established procedures for the bromination of substituted anilines

using N-Bromosuccinimide (NBS).[3]

Disclaimer: This is a proposed protocol and has not been optimized for this specific substrate.

All laboratory work should be conducted with appropriate safety precautions in a well-ventilated

fume hood.

4.1. Materials and Reagents:

3,4-bis(trifluoromethyl)aniline (1.0 eq.)

N-Bromosuccinimide (NBS) (1.0 eq.)

N,N-Dimethylformamide (DMF), anhydrous
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Ethyl acetate

Brine solution (saturated aq. NaCl)

Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

4.2. Procedure:

Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar, dissolve 3,4-

bis(trifluoromethyl)aniline (1.0 eq.) in anhydrous N,N-dimethylformamide (DMF).

Reagent Addition: In a separate flask, prepare a solution of N-Bromosuccinimide (1.0 eq.) in

anhydrous DMF. Add this NBS solution dropwise to the aniline solution at room temperature

with vigorous stirring.

Reaction Monitoring: Allow the reaction mixture to stir at room temperature. The progress of

the reaction should be monitored by an appropriate analytical technique such as Thin-Layer

Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). A typical

reaction time for analogous substrates is approximately 3 hours.[3]

Work-up: Upon completion of the reaction, dilute the mixture with ethyl acetate.

Extraction: Transfer the diluted mixture to a separatory funnel and wash with brine solution.

Repeat the brine wash two to three times to remove the DMF solvent.

Drying and Concentration: Dry the separated organic layer over anhydrous sodium sulfate or

magnesium sulfate. Filter off the drying agent. Concentrate the filtrate under reduced

pressure using a rotary evaporator to obtain the crude product.

4.3. Purification:

The resulting crude product can be purified by standard laboratory techniques, such as column

chromatography on silica gel or recrystallization, to yield the pure 2-Bromo-4,5-
bis(trifluoromethyl)aniline.

Safety, Handling, and Disposal
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While a specific safety data sheet for 2-Bromo-4,5-bis(trifluoromethyl)aniline is not widely

available, data from structurally similar halogenated and fluorinated anilines suggest that this

compound should be handled with care.

General Handling: Use in a well-ventilated area, preferably a chemical fume hood. Avoid

inhalation of dust or vapors. Avoid contact with skin, eyes, and clothing.[4][5]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, a lab coat, and

chemical safety goggles.[4][5]

First Aid:

Skin Contact: Immediately wash with plenty of soap and water.[4]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do so. Continue rinsing.[4]

Inhalation: Remove the person to fresh air and keep comfortable for breathing.[4]

Ingestion: Rinse mouth. Do NOT induce vomiting. Seek medical attention.[6]

Storage: Keep the container tightly closed and store in a cool, dry, and well-ventilated place.

Disposal: Dispose of contents and container in accordance with local, regional, and national

regulations. Waste should be handled as hazardous chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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